Cas no 6408-80-6 (2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(4-methyl-2-sulfophenyl)amino]-9,10-dioxo-,sodium salt (1:2))

• Product Name: 2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(4-methyl-2-sulfophenyl)amino]-9,10-dioxo-,sodium salt (1:2)
• CAS No: 6408-80-6
• MF: C₂₁H₁₄N₂Na₂O₈S₂
• MW: 532.454004764557
• CID: 513164
• Update Time: 2026-04-29

2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(4-methyl-2-sulfophenyl)amino]-9,10-dioxo-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 1-amino-9,10-dihydro-4-[(4-methyl-2-sulfophenyl)amino]-9,10-dioxo-,sodium salt (1:2)
• C.I.ACID BLUE 145
• disodium 1-amino-9,10-dihydro-4-[(4-methyl-2-sulphonatophenyl)amino]-9,10-dioxoanthracene-2-sulphonate
• Blue CD-FG
• Einecs 229-069-7

Computed Properties

• Exact Mass: 531.99900
• Monoisotopic Mass: 531.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 976
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203A^2

Experimental Properties

• Density: 1.343
• Refractive Index: 1.693
• PSA: 203.35000
• LogP: 4.72020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones